Cas no 839-81-6 (3-(Trifluoromethyl)phenanthrene)

• Product Name: 3-(Trifluoromethyl)phenanthrene
• CAS No: 839-81-6
• MF: C₁₅H₉F₃
• MW: 246.227174520493
• CID: 2804760
• PubChem ID: 23037910
• Update Time: 2025-04-21

3-(Trifluoromethyl)phenanthrene Chemical and Physical Properties

Names and Identifiers

• HVTFZHUEAGOTKD-UHFFFAOYSA-N
• DTXCID90580725
• HS-7870
• SCHEMBL10408737
• 839-81-6
• DTXSID00629972
• 3-(trifluoromethyl) phenanthrene
• 3-(Trifluoromethyl)phenanthrene

• Inchi： 1S/C15H9F3/c16-15(17,18)12-8-7-11-6-5-10-3-1-2-4-13(10)14(11)9-12/h1-9H
• InChI Key： HVTFZHUEAGOTKD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C2C=CC3C=CC=CC=3C2=C1)(F)F

Computed Properties

• Exact Mass: 246.06563477g/mol
• Monoisotopic Mass: 246.06563477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives